N-[(1-methylpyrrol-2-yl)methyl]-3-(oxolan-2-ylmethoxy)benzamide

• IUPAC Name: N-[(1-methylpyrrol-2-yl)methyl]-3-(oxolan-2-ylmethoxy)benzamide
• InChI: InChI=1S/C18H22N2O3/c1-20-9-3-6-15(20)12-19-18(21)14-5-2-7-16(11-14)23-13-17-8-4-10-22-17/h2-3,5-7,9,11,17H,4,8,10,12-13H2,1H3,(H,19,21)
• InChI Key: YPEBYPBELJTBSP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CNC(=O)C2=CC(=CC=C2)OCC3CCCO3
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol

Description

N-[(1-methylpyrrol-2-yl)methyl]-3-(oxolan-2-ylmethoxy)benzamide is a synthetic organic compound that features a benzamide core substituted with a pyrrole and an oxolane moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1-methylpyrrol-2-yl)methyl]-3-(oxolan-2-ylmethoxy)benzamide typically involves the following steps:

Formation of the Pyrrole Moiety: The pyrrole ring can be synthesized through the Paal-Knorr synthesis, where a 1,4-dicarbonyl compound reacts with ammonia or a primary amine.

Attachment of the Benzamide Core: The pyrrole derivative is then reacted with a benzoyl chloride derivative to form the benzamide linkage.

Introduction of the Oxolane Group: The oxolane group can be introduced via nucleophilic substitution reactions, where an appropriate oxolane derivative reacts with the benzamide-pyrrole intermediate.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of catalysts, controlled reaction conditions (temperature, pressure), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[(1-methylpyrrol-2-yl)methyl]-3-(oxolan-2-ylmethoxy)benzamide can undergo various chemical reactions, including:

Oxidation: The pyrrole ring can be oxidized to form pyrrole-2,5-diones.

Reduction: The benzamide group can be reduced to form the corresponding amine.

Substitution: The oxolane group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as alkoxides or amines can be used under basic conditions.

Major Products

Oxidation: Pyrrole-2,5-diones.

Reduction: Corresponding amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-[(1-methylpyrrol-2-yl)methyl]-3-(oxolan-2-ylmethoxy)benzamide has several applications in scientific research:

Medicinal Chemistry: It can be used as a scaffold for the development of new pharmaceuticals, particularly those targeting specific receptors or enzymes.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Material Science: The compound can be used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of N-[(1-methylpyrrol-2-yl)methyl]-3-(oxolan-2-ylmethoxy)benzamide depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The exact pathways involved would depend on the specific biological context and the nature of the target.

Comparison with Similar Compounds

Similar Compounds

N-(pyridin-2-yl)amides: These compounds share a similar amide linkage but have a pyridine ring instead of a pyrrole ring.

3-bromoimidazo[1,2-a]pyridines: These compounds have a similar heterocyclic structure but include a bromine atom and an imidazo ring.

Uniqueness

N-[(1-methylpyrrol-2-yl)methyl]-3-(oxolan-2-ylmethoxy)benzamide is unique due to the combination of its pyrrole and oxolane moieties, which confer specific chemical and biological properties not found in the similar compounds listed above.